Cas no 1806495-73-7 (Ethyl 4-(3-bromo-2-oxopropyl)-2-iodobenzoate)

• Product Name: Ethyl 4-(3-bromo-2-oxopropyl)-2-iodobenzoate
• CAS No: 1806495-73-7
• MF: C₁₂H₁₂BrIO₃
• MW: 411.030355453491
• CID: 4956873
• Update Time: 2025-06-08

Ethyl 4-(3-bromo-2-oxopropyl)-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(3-bromo-2-oxopropyl)-2-iodobenzoate

• Inchi： 1S/C12H12BrIO3/c1-2-17-12(16)10-4-3-8(6-11(10)14)5-9(15)7-13/h3-4,6H,2,5,7H2,1H3
• InChI Key： RAHMXMYFYJJKEK-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(=O)OCC)CC(CBr)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-(3-bromo-2-oxopropyl)-2-iodobenzoate

Ethyl 4-(3-bromo-2-oxopropyl)-2-iodobenzoate (CAS No. 1806495-73-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(3-bromo-2-oxopropyl)-2-iodobenzoate, identified by its unique Chemical Abstracts Service number CAS No. 1806495-73-7, is a compound of significant interest in the realm of pharmaceutical chemistry. This organic molecule, characterized by its benzoate backbone and functionalized with both bromo and iodo substituents, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of these halogen atoms and the ester group makes it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The structural features of Ethyl 4-(3-bromo-2-oxopropyl)-2-iodobenzoate lend themselves to diverse chemical transformations. The iodo group, in particular, is highly reactive and can be readily displaced by a range of nucleophiles, enabling the introduction of new functional groups at strategic positions within the molecule. This reactivity is exploited in cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are fundamental to constructing complex organic frameworks. Similarly, the 3-bromo-2-oxopropyl side chain provides opportunities for further derivatization, including nucleophilic substitution and elimination reactions, facilitating the synthesis of linear or branched molecular architectures.

In recent years, Ethyl 4-(3-bromo-2-oxopropyl)-2-iodobenzoate has found application in the development of small-molecule inhibitors targeting various biological pathways. Its versatility as an intermediate has been leveraged in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, researchers have utilized this compound to construct scaffolds that mimic natural substrates or allosteric sites of kinases, thereby disrupting their activity and modulating downstream signaling cascades. The benzoate core itself is a common motif in pharmacophores, known for its ability to engage in hydrogen bonding interactions with biological targets, enhancing binding affinity.

The pharmaceutical industry has also explored derivatives of Ethyl 4-(3-bromo-2-oxopropyl)-2-iodobenzoate for their potential antimicrobial properties. The combination of bromo and iodo substituents often confers enhanced reactivity towards bacterial enzymes or DNA gyrase inhibitors. Preliminary studies have indicated that certain analogs exhibit promising activity against Gram-negative bacteria by interfering with cell wall synthesis or DNA replication mechanisms. These findings underscore the importance of this compound as a precursor for developing novel antibiotics to combat drug-resistant pathogens.

The synthesis of Ethyl 4-(3-bromo-2-oxopropyl)-2-iodobenzoate typically involves multi-step organic transformations starting from commercially available benzoic acid derivatives. Key steps include bromination at the desired position on the aromatic ring, followed by protection-deprotection strategies to introduce the ester group at the propyl chain terminus. Subsequent iodination completes the molecular construction process. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high regioselectivity and yield during these transformations.